Cas no 900997-26-4 (N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide)

• Product Name: N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide
• CAS No: 900997-26-4
• MF: C₂₀H₂₁FN₂O₅
• MW: 388.389549016953
• CID: 5798760
• Update Time: 2025-10-22

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-2-(4-fluorophenoxy)acetamide
• N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide

• Inchi： 1S/C20H21FN2O5/c1-26-17-8-5-15(10-18(17)27-2)23-11-14(9-20(23)25)22-19(24)12-28-16-6-3-13(21)4-7-16/h3-8,10,14H,9,11-12H2,1-2H3,(H,22,24)
• InChI Key： ZVPRHNSEVARNJH-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(OC)C(OC)=C2)C1)(=O)COC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide

Professional Introduction to N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide (CAS No. 900997-26-4)

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 900997-26-4, belongs to a class of molecules that exhibit promising properties for drug development. The intricate molecular framework of this compound, featuring a pyrrolidinone core and fluorinated aromatic rings, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The structure of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide is characterized by a central pyrrolidinone ring substituted with various functional groups. The presence of a 3,4-dimethoxyphenyl group and a 4-fluorophenoxy moiety introduces both electronic and steric effects that can influence the compound's interactions with biological targets. This dual functionality has led to its investigation as a potential scaffold for developing drugs with enhanced selectivity and efficacy.

In recent years, there has been growing interest in the development of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluorophenoxy group in N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide is particularly noteworthy, as fluorine atoms can significantly alter the electronic distribution within the molecule. This alteration can lead to improved binding interactions with biological receptors, making such compounds attractive candidates for drug discovery.

Moreover, the pyrrolidinone core of this compound is a common motif in many bioactive molecules. Pyrrolidinones are known for their ability to engage with various biological targets, including enzymes and receptors involved in critical cellular processes. The structural flexibility of the pyrrolidinone ring allows for the design of molecules that can fit into specific binding pockets with high precision. This characteristic has made it a valuable component in the development of small-molecule drugs.

Recent studies have highlighted the potential of N-heterocyclic compounds as pharmacological agents. The N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl part of the molecule exemplifies this trend, as it combines a heterocyclic scaffold with functional aryl groups that can interact with biological systems. Researchers have been exploring how modifications in this region can lead to compounds with improved pharmacological profiles.

The synthesis of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both dimethoxyphenyl and fluorophenoxy groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one more efficiently, facilitating further exploration of their biological potential.

From a computational chemistry perspective, the study of such complex molecules often relies on advanced modeling techniques to predict their behavior. Molecular docking simulations can help researchers understand how N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-2-(4-fluorophenoxy)acetamide interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding the design of more effective drug candidates.

The pharmaceutical industry has shown particular interest in developing drugs that target inflammation and pain pathways. Given the structural features of N-heterocyclic compounds like this one, it has been hypothesized that they may exhibit anti-inflammatory properties. Preliminary studies have suggested that derivatives of pyrrolidinones can modulate key enzymes involved in inflammatory responses, making them promising candidates for therapeutic intervention.

In conclusion, N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylyl2(4-fluorophenoxy)acetamide (CAS No. 90099726) represents an intriguing example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and its ability to interact with biological targets make it a valuable compound for further research in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.